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Compound of Interest

Compound Name: Sodium thiosalicylate

Cat. No.: B085810 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sodium thiosalicylate, the sodium salt of thiosalicylic acid, is a versatile organic reagent with

significant applications in analytical chemistry. Its utility stems from the presence of both a

carboxylate and a thiol group, which allows it to act as a potent chelating agent for a variety of

metal ions. This dual functionality enables the formation of stable, often colored, complexes,

making it a valuable reagent in spectrophotometric analysis and other analytical techniques.

These application notes provide detailed protocols for the use of sodium thiosalicylate in the

quantitative determination of metal ions, offering simple, rapid, and sensitive methods for

researchers in various fields, including environmental monitoring, materials science, and

pharmaceutical analysis.

Application 1: Spectrophotometric Determination of
Palladium(II)
Sodium thiosalicylate forms a stable, colored complex with palladium(II) ions in an acidic

medium, which can be quantitatively measured using spectrophotometry. This method is

notable for its selectivity and sensitivity.
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Parameter Value Reference

Wavelength of Maximum

Absorbance (λmax)
410 nm F. Toribio, et al. (1980)

Optimal pH Range 2.0 - 3.5 F. Toribio, et al. (1980)

Beer's Law Range 0.5 - 10.0 µg/mL F. Toribio, et al. (1980)

Molar Absorptivity 1.2 x 10⁴ L mol⁻¹ cm⁻¹ F. Toribio, et al. (1980)

Sandell's Sensitivity 0.0088 µg/cm² F. Toribio, et al. (1980)

Stoichiometry (Pd:Reagent) 1:2 F. Toribio, et al. (1980)

Experimental Protocol
1. Reagents and Solutions:

Palladium(II) Standard Solution (1000 µg/mL): Dissolve 0.2672 g of palladium(II) chloride

(PdCl₂) in 100 mL of 0.1 M hydrochloric acid. Standardize the solution by a known method.

Sodium Thiosalicylate Solution (0.1% w/v): Dissolve 0.1 g of sodium thiosalicylate in 100

mL of distilled water. This solution should be freshly prepared.

Buffer Solution (pH 3.0): Prepare a buffer solution using appropriate amounts of glycine and

hydrochloric acid.

Hydrochloric Acid (0.1 M): Prepare by diluting concentrated HCl.

2. Instrumentation:

UV-Visible Spectrophotometer

pH meter

Calibrated glassware

3. Procedure:
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Into a series of 10 mL volumetric flasks, pipette aliquots of the standard palladium(II) solution

to cover the concentration range of 0.5 - 10.0 µg/mL.

To each flask, add 2 mL of the pH 3.0 buffer solution.

Add 1 mL of the 0.1% sodium thiosalicylate solution to each flask.

Make up the volume to the mark with distilled water and mix well.

Allow the solutions to stand for 15 minutes for complete color development.

Measure the absorbance of each solution at 410 nm against a reagent blank prepared in the

same manner but without the palladium(II) solution.

Plot a calibration curve of absorbance versus concentration of palladium(II).

For the determination of palladium in an unknown sample, follow the same procedure and

determine the concentration from the calibration curve.

Experimental Workflow
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Caption: Workflow for the spectrophotometric determination of Palladium(II).

Application 2: Spectrophotometric Determination of
Gold(III)
Sodium thiosalicylate reacts with gold(III) in a slightly acidic to neutral medium to form a

yellow-colored, water-soluble complex suitable for spectrophotometric analysis. This method

provides a simple and rapid alternative to more complex analytical techniques.

Quantitative Data
Parameter Value Reference

Wavelength of Maximum

Absorbance (λmax)
360 nm A.K. Singh, et al. (1983)

Optimal pH Range 4.0 - 6.5 A.K. Singh, et al. (1983)

Beer's Law Range 2.0 - 24.0 µg/mL A.K. Singh, et al. (1983)

Molar Absorptivity 4.5 x 10³ L mol⁻¹ cm⁻¹ A.K. Singh, et al. (1983)

Sandell's Sensitivity 0.043 µg/cm² A.K. Singh, et al. (1983)

Stoichiometry (Au:Reagent) 1:3 A.K. Singh, et al. (1983)

Experimental Protocol
1. Reagents and Solutions:

Gold(III) Standard Solution (1000 µg/mL): Dissolve 0.163 g of chloroauric acid

(HAuCl₄·3H₂O) in 100 mL of distilled water. Standardize the solution.

Sodium Thiosalicylate Solution (0.2% w/v): Dissolve 0.2 g of sodium thiosalicylate in 100

mL of distilled water. Prepare fresh daily.

Buffer Solution (pH 5.0): Prepare an acetate buffer by mixing appropriate volumes of 0.2 M

acetic acid and 0.2 M sodium acetate.

2. Instrumentation:
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UV-Visible Spectrophotometer

pH meter

Calibrated volumetric flasks and pipettes

3. Procedure:

Transfer aliquots of the standard gold(III) solution into a series of 25 mL volumetric flasks to

obtain final concentrations in the range of 2.0 - 24.0 µg/mL.

Add 5 mL of the pH 5.0 acetate buffer to each flask.

Add 2 mL of the 0.2% sodium thiosalicylate solution.

Dilute to the mark with distilled water and mix thoroughly.

Allow the reaction to proceed for 10 minutes at room temperature.

Measure the absorbance of the yellow complex at 360 nm against a reagent blank.

Construct a calibration graph by plotting absorbance against the concentration of gold(III).

Analyze unknown samples by following the same procedure and determine the

concentration from the calibration curve.
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Caption: Key parameters for the formation and measurement of the Au(III)-Thiosalicylate

complex.

Disclaimer
These protocols are intended for guidance and should be adapted and validated by the end-

user for their specific analytical requirements and sample matrices. Appropriate safety

precautions should be taken when handling all chemicals.

To cite this document: BenchChem. [Application Notes and Protocols: Sodium Thiosalicylate
in Analytical Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085810#sodium-thiosalicylate-as-a-reagent-in-
analytical-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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